Cas no 656221-71-5 (L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl-)

L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl- structure
656221-71-5 structure
Product Name:L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl-
CAS No:656221-71-5
MF:C27H51N13O9
MW:701.775544404984
CID:398189
PubChem ID:71375651
Update Time:2025-04-19

L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Arginine, L-alanyl-L-alanyl-L-arginyl-L-seryl-L-alanyl-L-alanyl-
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]propanoyl]amino]
    • 656221-71-5
    • L-Alanyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-alanyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithine
    • DTXSID10798385
    • Inchi: 1S/C27H51N13O9/c1-12(28)19(42)35-14(3)21(44)38-16(7-5-9-33-26(29)30)23(46)40-18(11-41)24(47)37-13(2)20(43)36-15(4)22(45)39-17(25(48)49)8-6-10-34-27(31)32/h12-18,41H,5-11,28H2,1-4H3,(H,35,42)(H,36,43)(H,37,47)(H,38,44)(H,39,45)(H,40,46)(H,48,49)(H4,29,30,33)(H4,31,32,34)/t12-,13-,14-,15-,16-,17-,18-/m0/s1
    • InChI Key: FKEGUIPAFIUAFL-GOMYCMKKSA-N
    • SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](C)NC([C@H](C)N)=O)=O)N[C@@H](CO)C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)=O)=O

Computed Properties

  • Exact Mass: 701.39373
  • Monoisotopic Mass: 701.39327026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 22
  • Complexity: 1220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8
  • Topological Polar Surface Area: 387Ų

Experimental Properties

  • PSA: 381.95
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